Cas no 55456-48-9 (2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-, (2S)-)

• Product Name: 2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
• CAS No: 55456-48-9
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 351844
• PubChem ID: 724414
• Update Time: 2025-04-19

2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
• SCHEMBL6302770
• DTXSID50352369
• N-tosylprolinol
• 1-tosyl-2-(S)-pyrrolidinemethanol
• 55456-48-9
• ROHDMTXJNIUWBL-NSHDSACASA-N
• AKOS015155637
• (2S)-1-Tosyl-2-Pyrrolidinyl Methyl Alcohol

• Inchi： 1S/C12H17NO3S/c1-10-4-6-12(7-5-10)17(15,16)13-8-2-3-11(13)9-14/h4-7,11,14H,2-3,8-9H2,1H3/t11-/m0/s1
• InChI Key： ROHDMTXJNIUWBL-NSHDSACASA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC[C@H]1CO)(=O)=O

Computed Properties

• Exact Mass: 255.09301
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 57.61